Cas no 2248284-93-5 (4-(1-Formylcyclopropyl)benzoic acid)

• Product Name: 4-(1-Formylcyclopropyl)benzoic acid
• CAS No: 2248284-93-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6363882
• PubChem ID: 137937701
• Update Time: 2025-06-07

4-(1-Formylcyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Formylcyclopropyl)benzoic acid
• EN300-6509140
• 2248284-93-5

• Inchi： 1S/C11H10O3/c12-7-11(5-6-11)9-3-1-8(2-4-9)10(13)14/h1-4,7H,5-6H2,(H,13,14)
• InChI Key： DLTSPWLPLXJTTF-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-(1-Formylcyclopropyl)benzoic acid

4-(1-Formylcyclopropyl)benzoic Acid: An Emerging Compound in Pharmaceutical Research (CAS No. 2248284-93-5)

4-(1-Formylcyclopropyl)benzoic acid (CAS No. 2248284-93-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its formylcyclopropyl moiety, exhibits intriguing properties that make it a promising candidate for various drug development initiatives.

The chemical structure of 4-(1-Formylcyclopropyl)benzoic acid consists of a benzoic acid core with a substituted cyclopropyl ring bearing a formyl group. The cyclopropyl ring, known for its strain and reactivity, imparts distinct chemical behavior to the molecule. The formyl group, on the other hand, introduces additional reactivity and functional versatility, making this compound a valuable target for synthetic chemists and medicinal chemists alike.

Recent studies have explored the biological activities of 4-(1-Formylcyclopropyl)benzoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human immune cells. This suggests that 4-(1-Formylcyclopropyl)benzoic acid could be developed into a new class of anti-inflammatory drugs with reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 4-(1-Formylcyclopropyl)benzoic acid has also shown promise in cancer research. Preliminary studies indicate that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that 4-(1-Formylcyclopropyl)benzoic acid could serve as a lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, the synthetic accessibility of 4-(1-Formylcyclopropyl)benzoic acid is another factor contributing to its appeal in pharmaceutical research. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using readily available starting materials and mild reaction conditions. This makes it feasible to produce large quantities of 4-(1-Formylcyclopropyl)benzoic acid for further preclinical and clinical studies.

The pharmacokinetic properties of 4-(1-Formylcyclopropyl)benzoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable solubility and permeability characteristics, which are crucial for oral bioavailability. Additionally, preliminary toxicity studies have indicated that 4-(1-Formylcyclopropyl)benzoic acid has a good safety profile at therapeutic doses, further supporting its potential as a viable drug candidate.

In conclusion, 4-(1-Formylcyclopropyl)benzoic acid (CAS No. 2248284-93-5) represents an exciting new frontier in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable target for further investigation and development. As research continues to uncover more about the properties and applications of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.